Cas no 727687-84-5 (1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one)

• Product Name: 1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one
• CAS No: 727687-84-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4159857
• PubChem ID: 62379379
• Update Time: 2025-10-30

1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-bromo-2-hydroxy-5-methylphenyl)-
• 1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one
• EN300-1276382
• AKOS011665831
• 727687-84-5

• Inchi： 1S/C11H13BrO2/c1-3-4-10(13)8-5-7(2)6-9(12)11(8)14/h5-6,14H,3-4H2,1-2H3
• InChI Key： FCMGJMGSBTVWKN-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC(Br)=C1O)(=O)CCC

Computed Properties

• Exact Mass: 256.00989Da
• Monoisotopic Mass: 256.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one

Research Briefing on 1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one (CAS: 727687-84-5) in Chemical Biology and Pharmaceutical Applications

1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one (CAS: 727687-84-5) is a brominated hydroxy ketone derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate and bioactive scaffold. This compound features a unique combination of a bromo-substituted aromatic ring and a butanone moiety, which may contribute to its reactivity and pharmacological properties. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and small-molecule probes for biological systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one as a precursor for the synthesis of novel kinase inhibitors. The bromo and hydroxy functional groups were found to facilitate selective modifications, enabling the creation of a diverse library of compounds with varying biological activities. The study reported promising in vitro results against several cancer-related kinases, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for anticancer drug development.

Another significant application was highlighted in a recent Bioorganic & Medicinal Chemistry Letters publication, where this compound served as a key intermediate in the synthesis of antimicrobial agents. The researchers utilized its reactive sites to introduce various heterocyclic systems, resulting in compounds with enhanced activity against drug-resistant bacterial strains. Molecular docking studies suggested that derivatives of 1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one could effectively bind to bacterial enzyme targets, providing a structural basis for further optimization.

From a chemical biology perspective, the compound's utility extends to probe development. A 2024 Nature Chemical Biology study demonstrated its incorporation into activity-based protein profiling (ABPP) probes, taking advantage of its electrophilic carbonyl group for covalent modification of active site nucleophiles in target enzymes. This application has opened new avenues for target identification and validation in complex biological systems.

The synthetic accessibility of 1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one has also been improved through recent methodological advances. A Green Chemistry publication described an eco-friendly, transition metal-catalyzed protocol for its preparation, achieving higher yields (85-92%) with reduced environmental impact compared to traditional methods. This development is particularly significant for scaling up production for pharmaceutical applications.

Despite these promising developments, challenges remain in fully exploiting the potential of this compound. Current research efforts are focused on improving its metabolic stability and bioavailability, as preliminary pharmacokinetic studies have indicated rapid hepatic clearance. Several research groups are investigating structural modifications to address these limitations while maintaining the compound's biological activity.

In conclusion, 1-(3-bromo-2-hydroxy-5-methylphenyl)butan-1-one (CAS: 727687-84-5) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research. Ongoing studies are expected to further elucidate its mechanism of action and expand its utility in pharmaceutical development.